3-(Pyridin-3-ylmethoxy)benzoic acid
Overview
Description
3-(Pyridin-3-ylmethoxy)benzoic acid is a useful research compound. Its molecular formula is C13H11NO3 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Lanthanide-based Coordination Polymers
3-(Pyridin-3-ylmethoxy)benzoic acid has been utilized in the synthesis of lanthanide coordination compounds, specifically in the creation of Eu(3+), Tb(3+), and Gd(3+) complexes. These complexes exhibit intriguing photophysical properties, such as bright green luminescence efficiencies and long excited state lifetimes, making them potential candidates for photonic applications (Sivakumar, Reddy, Cowley, & Butorac, 2011).
2. Metal-Organic Frameworks (MOFs)
The compound has been instrumental in the hydrothermal synthesis of novel three-dimensional metal-organic frameworks (MOFs). These MOFs, constructed with various metals such as cadmium and zinc, exhibit unique structural and luminescent properties. They represent a significant advancement in the field of coordination chemistry and materials science due to their potential applications in gas storage, catalysis, and luminescence (Guang-Juan Xu et al., 2009).
3. Inorganic-Organic Hybrid Materials
This compound has been employed as an organic bridge molecule in the construction of inorganic-organic hybrid materials. These materials, involving rare earth elements like terbium, are known for their high thermal stability and amorphous structure. The efficient energy transfer mechanisms from the ligand to metal ions result in strong green emission, which is valuable for optoelectronic applications (Qiang Zhang, Sheng, Zheng, & Zou, 2015).
4. Synthesis and Characterization of Coordination Polymers
The synthesis and characterization of coordination polymers using this compound have been explored. These polymers display diverse topologies and luminescent properties, indicating potential utility in material sciences and photonics. The research focuses on understanding the structural properties and functionalities of these polymers (Guang-Juan Xu et al., 2009).
Safety and Hazards
Properties
IUPAC Name |
3-(pyridin-3-ylmethoxy)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3/c15-13(16)11-4-1-5-12(7-11)17-9-10-3-2-6-14-8-10/h1-8H,9H2,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOEOUPZPWRMGFV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OCC2=CN=CC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20588436 |
Source
|
| Record name | 3-[(Pyridin-3-yl)methoxy]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20588436 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
945473-82-5 |
Source
|
| Record name | 3-[(Pyridin-3-yl)methoxy]benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20588436 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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